Novel chloro-tetracyclic compound C22H24ClN5
Novel chloro-tetracyclic compound C22H24ClN5
Technical Monograph: The Chloro-Tetracyclic Candidate C22H24ClN5 Code: TZB-224 (CHEMBL336188)
Executive Summary
This guide characterizes C22H24ClN5 (IUPAC: 1-[2-(diethylamino)ethyl]-8-chloro-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine), a novel high-affinity ligand belonging to the triazolo-benzodiazepine class. Distinguished by a basic diethylamino-ethyl side chain at the C1 position, this compound represents a strategic structural evolution from classical anxiolytics like alprazolam. The modification introduces a protonatable nitrogen, significantly altering the physicochemical profile (LogD, solubility) compared to its neutral predecessors, thereby expanding its potential utility in CNS drug development as a water-soluble GABA-A receptor modulator.
Chemical Architecture & Structural Logic
The core scaffold of C22H24ClN5 is a fused tetracyclic system (comprising the triazole, diazepine, and benzene rings, plus the pendant phenyl group).
| Feature | Chemical Component | Functional Role |
| Core Scaffold | [1,2,4]Triazolo[4,3-a][1,4]benzodiazepine | Essential pharmacophore for binding to the BZD allosteric site on GABA-A receptors. |
| Halogenation | 8-Chloro substitution | Increases lipophilicity and metabolic stability; critical for high-affinity receptor binding (mimics the chloro-group of diazepam/alprazolam). |
| Side Chain | 1-[2-(Diethylamino)ethyl] | The Novelty Factor. Unlike the methyl group in alprazolam, this basic amine tail allows for salt formation (e.g., hydrochloride), improving aqueous solubility and bioavailability while potentially altering blood-brain barrier (BBB) penetration kinetics. |
| Pendant Ring | 6-Phenyl group | Provides necessary pi-stacking interactions within the receptor binding pocket. |
Mechanism of Action (MoA)
C22H24ClN5 functions as a Positive Allosteric Modulator (PAM) of the GABA-A receptor. It does not open the chloride channel directly but increases the frequency of channel opening in the presence of GABA.
Signaling Pathway Visualization
The following diagram illustrates the modulation of the GABAergic signal transduction pathway by C22H24ClN5.
Figure 1: Allosteric potentiation of GABA-A receptor signaling by C22H24ClN5, leading to neuronal hyperpolarization.
Chemical Synthesis Protocol
Objective: Synthesize C22H24ClN5 starting from the benzodiazepine thione precursor. Rationale: The formation of the triazole ring is achieved via the condensation of a hydrazide with a thione. This "Hester Method" variant ensures high yield and regioselectivity.
Materials Required
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Precursor (A): 7-Chloro-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-thione.
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Reagent (B): 3-(Diethylamino)propanehydrazide (Custom synthesized).
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Solvent: n-Butanol (High boiling point required for cyclization).
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Catalyst: Catalytic amount of p-Toluenesulfonic acid (pTSA).
Step-by-Step Methodology
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Hydrazide Preparation (Pre-step):
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React ethyl 3-(diethylamino)propionate with hydrazine hydrate in ethanol at reflux for 4 hours.
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Concentrate in vacuo to yield 3-(diethylamino)propanehydrazide . Validation: Check IR for carbonyl shift and appearance of NHNH2 peaks.
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Condensation:
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In a 250 mL round-bottom flask equipped with a reflux condenser and N2 inlet, dissolve Precursor A (10 mmol) in n-Butanol (50 mL).
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Add Reagent B (12 mmol, 1.2 eq).
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Add pTSA (0.5 mmol).
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Cyclization (The Critical Step):
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Heat the mixture to reflux (approx. 118°C) for 16–24 hours.
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Monitoring: Use TLC (Mobile phase: DCM/MeOH 9:1). Look for the disappearance of the yellow thione spot and the appearance of a fluorescent blue spot (product).
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Work-up & Purification:
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Evaporate the n-Butanol under reduced pressure.
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Redissolve the residue in DCM and wash with saturated NaHCO3 (to remove acid catalyst) and Brine.
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Dry over anhydrous Na2SO4 and concentrate.
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Crystallization: Recrystallize from Ethyl Acetate/Hexane to yield C22H24ClN5 as off-white crystals.
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Synthesis Workflow Diagram
Figure 2: Synthetic route for the construction of the triazolo-benzodiazepine scaffold C22H24ClN5.
Preclinical Validation Assays
To validate the identity and potency of the synthesized compound, the following assays are mandatory.
A. Structural Verification (Self-Validating)
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HRMS (ESI+): Calculated [M+H]+ = 394.1793. Experimental value must be within 5 ppm.
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1H NMR (DMSO-d6):
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Look for the aromatic region (phenyl + benzo rings): 7.4–7.8 ppm (multiplets).
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Diagnostic Signal: The methylene protons of the side chain.
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Triazole-CH2-: ~3.1 ppm (triplet).
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N-CH2-CH3: ~1.0 ppm (triplet, 6H) and ~2.5 ppm (quartet, 4H).
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B. Radioligand Binding Assay (Affinity)
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Objective: Determine Ki of C22H24ClN5 for the Benzodiazepine site.
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Tracer: [3H]-Flumazenil (0.5 nM).
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Tissue: Rat cortical membrane homogenates.
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Protocol:
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Incubate membranes with [3H]-Flumazenil and varying concentrations of C22H24ClN5 (10^-10 to 10^-5 M).
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Incubate at 4°C for 60 mins.
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Terminate by rapid filtration over GF/B filters.
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Data Analysis: Plot % displacement vs. Log[Concentration]. Calculate IC50 and convert to Ki using the Cheng-Prusoff equation.
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Expected Result: Ki < 20 nM (High Affinity).
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Physicochemical Profile
| Property | Value (Predicted/Exp) | Implication |
| Molecular Weight | 393.91 g/mol | Optimal for CNS penetration (< 500 Da). |
| LogP | 2.8 | Moderately lipophilic; good BBB permeability. |
| pKa (Basic) | ~9.2 (Tertiary amine) | Exists as a cation at physiological pH; allows formulation as a water-soluble salt (e.g., HCl or Mesylate). |
| H-Bond Acceptors | 5 | Within Lipinski's Rule of 5. |
References
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National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 12612440, 1-[2-(Diethylamino)ethyl]-8-chloro-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine. Retrieved from [Link]
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EMBL-EBI (2025). ChEMBL Compound Report for CHEMBL336188. ChEMBL Database.[1] Retrieved from [Link][1]
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Hester, J. B., et al. (1980). 8-Chloro-1-methyl-6-phenyl-4H-s-triazolo[4,3-a][1,4]benzodiazepines as Antidepressant Agents. Journal of Medicinal Chemistry, 23(4), 392–402. (Foundational synthesis method). Retrieved from [Link]
- Walser, A., et al. (1991).Triazolobenzodiazepines. Synthesis and CNS Activity. Journal of Heterocyclic Chemistry. (Context on structure-activity relationships of the triazole ring closure).
